Cas no 1706461-28-0 (4-nitro-1-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-nitro-1-(trifluoromethyl)-1H-pyrazole
• CAS No: 1706461-28-0
• MF: C₄H₂F₃N₃O₂
• MW: 181.07
• CID: 5096443
• PubChem ID: 99982850
• Update Time: 2026-03-02

4-nitro-1-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1-trifluoromethyl-1H-pyrazole
• 4-nitro-1-(trifluoromethyl)-1H-pyrazole
• E88470
• HQGCEEUBZDPSCY-UHFFFAOYSA-N
• 4-Nitro-1-(trifluoromethyl)pyrazole
• MFCD28013143
• 1706461-28-0
• PS-19923
• SY224722
• CS-0448236

• Inchi： 1S/C4H2F3N3O2/c5-4(6,7)9-2-3(1-8-9)10(11)12/h1-2H
• InChI Key： HQGCEEUBZDPSCY-UHFFFAOYSA-N
• SMILES： N1(C(F)(F)F)C=C([N+]([O-])=O)C=N1

Computed Properties

• Exact Mass: 181.00991080g/mol
• Monoisotopic Mass: 181.00991080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds